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Compound of Interest

Compound Name: Melatonin-d7

Cat. No.: B12419567 Get Quote

Melatonin-d7 is the deuterated analog of melatonin, a ubiquitous hormone primarily

synthesized in the pineal gland that regulates circadian rhythms and possesses potent

antioxidant properties.[1][2] Due to its isotopic labeling, Melatonin-d7 serves as an invaluable

tool in biomedical and pharmaceutical research, particularly as an internal standard for the

accurate quantification of endogenous melatonin in biological samples.[3] Its chemical and

physical properties are nearly identical to its non-deuterated counterpart, allowing it to mimic

the behavior of natural melatonin in analytical systems while being distinguishable by mass-

sensitive detectors.

This guide provides a comprehensive overview of the chemical properties, analytical

applications, and experimental considerations for the use of Melatonin-d7 in a research

setting.

Core Chemical and Physical Properties
Melatonin-d7 is distinguished from endogenous melatonin by the replacement of seven

hydrogen atoms with deuterium atoms. This isotopic substitution results in a higher molecular

weight, which is the basis for its use in mass spectrometry-based analytical methods. The key

chemical properties are summarized below.
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Property Value Reference

Chemical Name
N-[2-(5-Methoxy-1H-indol-3-

yl)ethyl]acetamide-d7
[4]

Synonyms

N-Acetyl-d3-5-

methoxytryptamine-

alpha,alpha,beta,beta-d4

[4]

CAS Number 615251-68-8 [1][4][5][6]

Molecular Formula C₁₃H₉D₇N₂O₂ [4][6]

Molecular Weight 239.32 g/mol [5][6]

Accurate Mass 239.1651 [5]

Isotopic Purity Typically >98% [2]

Unlabeled CAS No. 73-31-4 [5]

Applications in Research and Drug Development
The primary application of Melatonin-d7 is as an internal standard in quantitative bioanalysis.

Stable isotope-labeled internal standards are considered the gold standard in mass

spectrometry because they co-elute with the analyte of interest and experience similar

ionization effects, correcting for sample loss during preparation and instrumental variability.

Key Applications Include:

Pharmacokinetic Studies: Melatonin-d7 is used to study the absorption, distribution,

metabolism, and excretion (ADME) of exogenously administered melatonin.[7][8] By

administering a known dose of the deuterated compound, researchers can distinguish it from

endogenous melatonin and accurately track its pharmacokinetic profile in plasma or other

biological matrices.[7]

Therapeutic Drug Monitoring (TDM): In clinical settings, it can be used to accurately measure

the concentration of melatonin supplements in patients to ensure therapeutic efficacy and

safety.[2]
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Metabolite Identification: It serves as a tracer in studies aimed at identifying the metabolic

pathways of melatonin.

Quantification in Biological Matrices: It is frequently used to measure endogenous melatonin

levels in various biological fluids, including saliva, plasma, and urine, for studies related to

sleep disorders, circadian rhythm disruptions, and other physiological and pathological

conditions.[3]

Experimental Protocols and Methodologies
The use of Melatonin-d7 as an internal standard typically involves liquid chromatography-

tandem mass spectrometry (LC-MS/MS) or gas chromatography-mass spectrometry (GC-MS).

[3][7]

General Protocol for Quantification of Melatonin in
Saliva
This protocol outlines a typical workflow for measuring melatonin concentrations in saliva

samples using Melatonin-d7 as an internal standard.

Sample Collection: Saliva samples are collected from subjects at specified time points.

Internal Standard Spiking: A known concentration of Melatonin-d7 solution is added to each

saliva sample.[3] This step is critical for accurate quantification.

Sample Preparation (Extraction):

The samples are subjected to a protein precipitation step, often using a solvent like

acetonitrile or methanol.

This is followed by solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove

interfering substances and concentrate the analyte and internal standard.

LC-MS/MS Analysis:

The extracted sample is injected into a high-performance liquid chromatography (HPLC)

system for separation.[3]
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A common mobile phase combination is an aqueous solution with 0.1% formic acid

(Mobile Phase A) and methanol or acetonitrile with 0.1% formic acid (Mobile Phase B), run

on a C8 or C18 column.[3][9]

The eluent is directed to a tandem mass spectrometer, where the analyte (melatonin) and

the internal standard (Melatonin-d7) are detected using multiple reaction monitoring

(MRM).

Data Analysis: The concentration of endogenous melatonin is calculated by comparing the

peak area ratio of the analyte to the internal standard against a standard curve prepared with

known concentrations of unlabeled melatonin.

Forced Degradation and Stability Testing
To ensure the reliability of analytical methods, forced degradation studies are performed on

melatonin to identify potential degradation products.[10] Standard solutions of melatonin are

subjected to stress conditions such as acid (HCl), base (NaOH), oxidation (H₂O₂), and UV light.

[10] The analytical method should be able to separate the intact melatonin peak from any

degradation products, confirming its stability-indicating capability.[10]

Visualizations: Structures and Workflows
Chemical Structure of Melatonin-d7
Caption: Chemical structure of Melatonin-d7 (N-[2-(5-Methoxy-1H-indol-3-yl)ethyl]acetamide-

d7).

Bioanalytical Workflow Using Melatonin-d7

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7142625/
https://pharmacia.pensoft.net/article/131477/
https://www.benchchem.com/product/b12419567?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5790709/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5790709/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5790709/
https://www.benchchem.com/product/b12419567?utm_src=pdf-body
https://www.benchchem.com/product/b12419567?utm_src=pdf-body
https://www.benchchem.com/product/b12419567?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12419567?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Biological Sample
(e.g., Saliva, Plasma)

2. Spike with
Melatonin-d7 (Internal Std.)

3. Sample Extraction
(SPE or LLE)

4. LC-MS/MS Analysis

5. Data Processing &
Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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